Cas no 83558-09-2 (2-Chloro-N-(4-(4-fluorophenyl)thiazol-2-yl)acetamide)

• Product Name: 2-Chloro-N-(4-(4-fluorophenyl)thiazol-2-yl)acetamide
• CAS No: 83558-09-2
• MF: C₁₁H₈ClFN₂OS
• MW: 270.710423469543
• MDL: MFCD01315354
• CID: 725722
• PubChem ID: 1133114
• Update Time: 2025-04-19

2-Chloro-N-(4-(4-fluorophenyl)thiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-(4-(4-fluorophenyl)thiazol-2-yl)acetamide
• 2-chloro-N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]acetamide
• 2-Chloro-N-[4-(4-fluoro-phenyl)-thiazol-2-yl]-acetamide
• 2-chloro-N-[4-(4-fluorophenyl)thiazol-2-yl]acetamide
• Acetamide,2-chloro-N-[4-(4-fluorophenyl)-2-thiazolyl]-
• 2-chloroacetamido-4-p-fluorophenylthiazole
• 2-chloro-N-[4-(4-fluorophenyl)(1,3-thiazol-2-yl)]acetamide
• MFCD01315354
• Z56896301
• W17888
• 2-bromo-2-cyclohexylacetyl chloride
• AKOS000115577
• C11H8ClFN2OS
• 2-chloro-n-(4-(4-fluorophenyl)-1,3-thiazol-2-yl)acetamide
• 5K-597S
• EN300-02041
• CS-0062056
• DTXSID90360665
• 83558-09-2

• MDL： MFCD01315354
• Inchi： 1S/C11H8ClFN2OS/c12-5-10(16)15-11-14-9(6-17-11)7-1-3-8(13)4-2-7/h1-4,6H,5H2,(H,14,15,16)
• InChI Key： WZAPOTONSHTHMJ-UHFFFAOYSA-N
• SMILES： ClCC(NC1=NC(=CS1)C1C=CC(=CC=1)F)=O

Computed Properties

• Exact Mass: 270.00300
• Monoisotopic Mass: 270.00299g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• Density: 1.454±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 135 ºC (ethanol )
• Solubility: Almost insoluble (0.049 g/l) (25 º C),
• PSA: 70.23000
• LogP: 3.19950

2-Chloro-N-(4-(4-fluorophenyl)thiazol-2-yl)acetamide Security Information

• HazardClass：IRRITANT